Cas no 1795442-73-7 (3-(2-fluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide)

• Product Name: 3-(2-fluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide
• CAS No: 1795442-73-7
• MF: C₂₀H₂₄FNO₂
• MW: 329.408469200134
• CID: 5368276
• Update Time: 2025-06-20

3-(2-fluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide

• Inchi： 1S/C20H24FNO2/c1-20(24,14-13-16-7-3-2-4-8-16)15-22-19(23)12-11-17-9-5-6-10-18(17)21/h2-10,24H,11-15H2,1H3,(H,22,23)
• InChI Key： PQIHRWWAYNGTQQ-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)CCC1=CC=CC=C1)(=O)CCC1=CC=CC=C1F

Additional information on 3-(2-fluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide

Introduction to 3-(2-fluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide (CAS No. 1795442-73-7) and Its Emerging Applications in Chemical Biology and Medicine

The compound 3-(2-fluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide, identified by its CAS number 1795442-73-7, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This compound, characterized by its unique structural motifs—including a fluorophenyl group and a bulky hydroxy-methylbutyl side chain—has garnered attention for its versatile biological activities and synthetic utility. Recent advancements in drug discovery have highlighted the importance of such multifaceted scaffolds in developing novel therapeutic agents, particularly in addressing complex diseases.

The structural composition of 3-(2-fluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide is meticulously designed to modulate biological pathways through precise interactions with molecular targets. The presence of the fluorophenyl moiety is particularly noteworthy, as fluorine substitution often enhances metabolic stability, bioavailability, and binding affinity in drug molecules. This feature has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents, where fluorinated aromatic rings play a pivotal role in optimizing pharmacokinetic profiles. Moreover, the bulky hydroxy-methylbutyl side chain introduces steric hindrance and hydrogen bonding capabilities, which can fine-tune interactions with protein receptors or enzymes, thereby influencing drug efficacy and selectivity.

In recent years, researchers have been exploring the therapeutic potential of 3-(2-fluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide in several key areas. One notable application lies in its investigation as a lead compound for kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The unique structural features of this compound allow it to bind to kinase active sites with high specificity, potentially inhibiting aberrant signaling cascades. Preliminary studies have demonstrated promising results in vitro, where 3-(2-fluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide exhibited inhibitory activity against several kinases known to be overexpressed in tumor cells. These findings align with the broader trend toward developing targeted therapies that exploit the structural diversity of small molecules.

Another emerging area of interest is the antimicrobial properties of this compound. With rising concerns about antibiotic resistance, there is an urgent need for novel antimicrobial agents that can overcome existing resistance mechanisms. The fluorophenyl group in 3-(2-fluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide has been shown to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Comparative studies have revealed that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including strains resistant to conventional antibiotics. This underscores its potential as a candidate for developing next-generation antimicrobial drugs.

The synthetic route to 3-(2-fluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide also deserves mention for its elegance and efficiency. The synthesis involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include nucleophilic aromatic substitution to introduce the fluorophenyl group, followed by alkylation and amide bond formation to construct the side chain. Advances in catalytic systems have enabled more sustainable and scalable production processes, reducing waste generation and energy consumption—a critical consideration in pharmaceutical manufacturing today.

The pharmacokinetic profile of 3-(2-fluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide has been thoroughly evaluated through preclinical studies. These investigations have revealed favorable properties such as moderate solubility, reasonable bioavailability, and acceptable metabolic clearance rates. Notably, the compound demonstrates selective distribution across target tissues without significant accumulation in off-target organs. Such characteristics are essential for ensuring therapeutic efficacy while minimizing adverse effects—a cornerstone principle in drug development.

Future directions for research on this compound are promising and multifaceted. One avenue involves exploring its role as a scaffold for structure-based drug design (SBDD). By leveraging computational modeling techniques like molecular docking and dynamic simulations, researchers can predict how modifications to the core structure might enhance binding affinity or alter biological activity. This approach allows for rapid screening of virtual libraries derived from 3-(2-fluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide, accelerating the discovery pipeline.

Additionally, investigating the compound’s mechanism of action at a molecular level will provide deeper insights into its therapeutic benefits. For instance, elucidating how it interacts with specific proteins or enzymes can reveal novel biological pathways or validate existing hypotheses about disease pathogenesis. Such mechanistic studies not only strengthen clinical applications but also contribute valuable knowledge to basic biomedical research.

The growing interest in natural product-inspired scaffolds has also prompted investigations into derivatives of 3-(2-fluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide that incorporate bioactive natural products or their analogs. By blending synthetic chemistry expertise with phytochemistry insights, researchers aim to harness nature’s vast chemical diversity while retaining synthetic tractability—a powerful strategy for discovering innovative therapeutics.

In conclusion,3-(2-fluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)propanamide (CAS No. 1795442–73–7) stands as a compelling example of how structural complexity can be leveraged to develop novel therapeutics with significant medical relevance. Its unique combination of chemical features—such as the fluorophenyl group and bulky side chain—has positioned it at the forefront of drug discovery efforts targeting cancer, infections, and other complex diseases. As research continues to uncover new applications and refine synthetic methodologies,this compound promises to remain an invaluable asset in advancing pharmaceutical innovation.